Cas no 2138137-62-7 (3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine)

• Product Name: 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine
• CAS No: 2138137-62-7
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6323590
• PubChem ID: 165458845
• Update Time: 2025-05-20

3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-741588
• 2138137-62-7
• 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine

• Inchi： 1S/C11H13N5/c12-10-1-2-13-5-8(10)9-6-15-16-4-3-14-7-11(9)16/h1-2,5-6,14H,3-4,7H2,(H2,12,13)
• InChI Key： IVWZTBXDUZUSOR-UHFFFAOYSA-N
• SMILES： N12CCNCC1=C(C1C=NC=CC=1N)C=N2

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 68.8Ų

Additional information on 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine

3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine: A Comprehensive Overview

The compound 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine (CAS No. 2138137-62-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile structures and wide-ranging functionalities. The molecule's structure is characterized by a pyridine ring substituted with a pyrazolo[1,5-a]pyrazine moiety at the 4-position of the pyridine ring. This unique combination of heterocycles imparts distinctive electronic and structural properties to the compound.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and material science. The pyrazolo[1,5-a]pyrazine system within this compound has been shown to exhibit interesting electronic properties due to its conjugated system and nitrogen atoms at strategic positions. These properties make it a promising candidate for applications in optoelectronics and as a building block for more complex molecular architectures.

The synthesis of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine involves a multi-step process that typically begins with the preparation of precursor molecules. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound. These advancements have not only improved yield but also reduced reaction times, making the synthesis more efficient and scalable.

In terms of applications, this compound has shown potential in the field of pharmaceuticals. Its ability to act as a ligand in metalloenzyme inhibition studies has been explored in recent research. Additionally, its role as a precursor in the synthesis of more complex molecules for drug delivery systems has been documented in several scientific journals.

The pyridin-4-amine moiety within the molecule contributes significantly to its reactivity and functionality. This group is known to participate in various chemical transformations, including nucleophilic substitutions and condensation reactions. These reactions are crucial for expanding the scope of applications of this compound in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to perform detailed studies on the electronic structure and reactivity of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine. Using density functional theory (DFT), scientists have gained insights into the molecule's frontier molecular orbitals and its potential for participating in π–π interactions. These findings have implications for its use in designing novel materials with tailored electronic properties.

In conclusion, 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}pyridin-4-amine (CAS No. 2138137-62-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic chemistry and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.